Cas no 1381788-20-0 (Tebipenem pivoxil hydrobromide)
1381788-20-0 structure
Product Name:Tebipenem pivoxil hydrobromide
CAS No:1381788-20-0
MF:C22H32BrN3O6S2
MW:578.539982795715
CID:5072652
Update Time:2023-08-25
Tebipenem pivoxil hydrobromide Chemical and Physical Properties
Names and Identifiers
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- TBPM-PI-HBr
- Tebipenem pivoxil hydrobromide
- NT65DX774J
- SPR994
- Tebipenem pivoxil hydrobromide (USAN)
- Tebipenem pivoxil hydrobromide [USAN]
- D11421
- 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((1-(4,5-dihydro-2-thiazolyl)-3-azetidinyl)thio)-6-((1R)-1-hydroxyethyl)-4-methyl-7-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester, hydrobromide (1:1), (4R,5S,6S)-
-
- Inchi: 1S/C22H31N3O6S2.BrH/c1-11-15-14(12(2)26)18(27)25(15)16(19(28)30-10-31-20(29)22(3,4)5)17(11)33-13-8-24(9-13)21-23-6-7-32-21;/h11-15,26H,6-10H2,1-5H3;1H/t11-,12-,14-,15-;/m1./s1
- InChI Key: MMWWBQNLJKFAIN-HXLQFWNVSA-N
- SMILES: Br.S(C1CN(C2=NCCS2)C1)C1=C(C(=O)OCOC(C(C)(C)C)=O)N2C([C@H]([C@@H](C)O)[C@H]2[C@H]1C)=O
Computed Properties
- Exact Mass: 577.09159 g/mol
- Monoisotopic Mass: 577.09159 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 908
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 159
- Molecular Weight: 578.5
Tebipenem pivoxil hydrobromide Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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